Cas no 835626-67-0 (Benzene, 1-(3-butenyl)-2-[(S)-(4-methylphenyl)sulfinyl]-)

• Product name: Benzene, 1-(3-butenyl)-2-[(S)-(4-methylphenyl)sulfinyl]-
• CAS No: 835626-67-0
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 669127
• PubChem ID: 12185015

Benzene, 1-(3-butenyl)-2-[(S)-(4-methylphenyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-butenyl)-2-[(S)-(4-methylphenyl)sulfinyl]-
• 1-but-3-enyl-2-[(S)-(4-methylphenyl)sulfinyl]benzene
• DTXSID90479600
• 835626-67-0

• Inchi： InChI=1S/C17H18OS/c1-3-4-7-15-8-5-6-9-17(15)19(18)16-12-10-14(2)11-13-16/h3,5-6,8-13H,1,4,7H2,2H3/t19-/m0/s1
• InChI Key： XMCVYLPCZOKNAZ-IBGZPJMESA-N
• SMILES： CC1=CC=C(C=C1)S(=O)C2=CC=CC=C2CCC=C

Computed Properties

• Exact Mass: 270.10783637g/mol
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.3Ų